Cas no 1891115-46-0 (Methyl 2-(piperidin-4-yl)prop-2-enoate)

• Product Name: Methyl 2-(piperidin-4-yl)prop-2-enoate
• CAS No: 1891115-46-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5655445
• PubChem ID: 117266861
• Update Time: 2025-05-19

Methyl 2-(piperidin-4-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(piperidin-4-yl)prop-2-enoate
• 1891115-46-0
• EN300-27731476
• Methyl 2-(piperidin-4-yl)prop-2-enoate

• Inchi： 1S/C9H15NO2/c1-7(9(11)12-2)8-3-5-10-6-4-8/h8,10H,1,3-6H2,2H3
• InChI Key： VLYFEMNPALFPPB-UHFFFAOYSA-N
• SMILES： O(C)C(C(=C)C1CCNCC1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-(piperidin-4-yl)prop-2-enoate

Introduction to Methyl 2-(piperidin-4-yl)prop-2-enoate (CAS No. 1891115-46-0)

Methyl 2-(piperidin-4-yl)prop-2-enoate, identified by its CAS number 1891115-46-0, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of piperidine, characterized by a six-membered ring containing one nitrogen atom, contributes to the unique pharmacological properties of this molecule.

The chemical structure of Methyl 2-(piperidin-4-yl)prop-2-enoate consists of a propenoate ester moiety linked to a piperidinyl group at the fourth position. This configuration allows for various interactions with biological targets, making it a valuable scaffold for medicinal chemists. The ester functionality not only influences the solubility and metabolic stability of the compound but also provides a site for further chemical modifications, enabling the synthesis of analogs with enhanced pharmacological profiles.

In recent years, there has been growing interest in piperidine derivatives due to their role in developing novel therapeutic agents. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The< strong>piperidin-4-yl moiety, in particular, has been extensively studied for its ability to modulate neurotransmitter systems, making it a key component in the design of drugs targeting neurological conditions.

One of the most compelling aspects of Methyl 2-(piperidin-4-yl)prop-2-enoate is its potential as a lead compound in drug discovery. Its structural features suggest that it may interact with specific enzymes or receptors involved in disease pathways. For instance, studies have indicated that piperidine derivatives can exhibit inhibitory effects on enzymes such as Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. The propenoate ester group may also contribute to binding affinity by providing additional hydrogen bonding or hydrophobic interactions with biological targets.

The synthesis of Methyl 2-(piperidin-4-yl)prop-2-enoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the piperidinyl group typically involves nucleophilic substitution or condensation reactions, while the esterification step is commonly achieved using acylation methods. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in both academic research and industrial applications.

Recent research has highlighted the importance of optimizing the pharmacokinetic properties of piperidine derivatives. Methyl 2-(piperidin-4-yl)prop-2-enoate, with its balance of lipophilicity and metabolic stability, presents an attractive profile for further development. Studies have shown that modifications to the ester group can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties, thereby affecting overall drug efficacy and safety.

In addition to its potential as an active pharmaceutical ingredient (API), Methyl 2-(piperidin-4-yl)prop-2-enoate serves as a valuable intermediate in the synthesis of more complex molecules. Its versatility allows chemists to explore diverse structural variations, leading to the discovery of novel compounds with tailored biological activities. This flexibility is particularly important in drug development pipelines where rapid iteration and optimization are essential.

The growing body of evidence supporting the therapeutic potential of piperidine derivatives has prompted numerous preclinical studies aimed at evaluating their efficacy and safety. Methyl 2-(piperidin-4-yl)prop-2-enoate has been tested in various disease models, demonstrating promising results in preliminary investigations. These findings underscore its significance as a candidate for further clinical development and highlight the need for continued research into its mechanisms of action.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for compounds like Methyl 2-(piperidin-4-yli)prop---> enoate that are intended for pharmaceutical use. Quality control measures must be implemented throughout the synthesis and purification process to guarantee consistency and purity. Collaborative efforts between synthetic chemists, analytical scientists, and regulatory experts are essential to meet these standards and facilitate market approval.

The future prospects for Methyl 2-(piperidin---> enoate)prop---> enoate are promising, given its unique structural features and potential therapeutic applications. Continued investigation into its biological activity will likely uncover new uses and expand its role in drug development. As research progresses, this compound may emerge as a key player in addressing unmet medical needs across multiple therapeutic areas.